Cas no 2137663-93-3 (1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine
• CAS No: 2137663-93-3
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 6317729
• PubChem ID: 165473716
• Update Time: 2025-10-21

1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine
• 1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-imidazol-2-amine
• 2137663-93-3
• EN300-1109866

• Inchi： 1S/C7H10N6/c1-12-6(10-5-11-12)4-13-3-2-9-7(13)8/h2-3,5H,4H2,1H3,(H2,8,9)
• InChI Key： WDNSGUKLIIXNDW-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC1=NC=NN1C

Computed Properties

• Exact Mass: 178.09669434g/mol
• Monoisotopic Mass: 178.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine

Comprehensive Overview of 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2137663-93-3)

The compound 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2137663-93-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring both imidazole and 1,2,4-triazole moieties, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive compounds, aligning with the growing demand for novel therapeutics in drug discovery.

In recent years, the scientific community has focused on heterocyclic compounds due to their versatility in medicinal chemistry. 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine stands out because of its ability to interact with biological targets, such as enzymes and receptors. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects. The compound's CAS No. 2137663-93-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis and optimization of 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine have been explored in several studies, particularly in the context of structure-activity relationship (SAR) analysis. Its imidazol-2-amine core is known to participate in hydrogen bonding, which is critical for molecular recognition in drug design. Meanwhile, the 1,2,4-triazole ring enhances metabolic stability, a key consideration in the development of orally bioavailable drugs. These properties make it a valuable scaffold for lead optimization in pharmaceutical R&D.

Beyond pharmaceuticals, CAS No. 2137663-93-3 has potential applications in agrochemicals. The 1,2,4-triazole moiety is often associated with fungicidal and herbicidal activity, making this compound a candidate for crop protection formulations. With the increasing global focus on sustainable agriculture and green chemistry, researchers are investigating eco-friendly derivatives of this compound to reduce environmental impact while maintaining efficacy.

From a commercial perspective, the demand for 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine is driven by its versatility. Suppliers and manufacturers highlight its high purity and custom synthesis options to meet diverse research needs. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control, addressing the stringent requirements of regulatory agencies and end-users.

In conclusion, 1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2137663-93-3) represents a compelling area of study in both medicinal chemistry and agrochemical innovation. Its dual functionality and adaptability to modern drug discovery pipelines position it as a compound of enduring interest. As research continues to uncover new applications, this molecule is likely to remain a focal point in scientific and industrial discussions.